Cas no 1114944-93-2 (3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine)

• Product Name: 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine
• CAS No: 1114944-93-2
• MF: C₂₀H₁₅ClN₄OS
• MW: 394.877301454544
• CID: 5388335
• Update Time: 2025-06-27

3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chlorophenyl)-5-[[6-(4-methylphenyl)pyridazin-3-yl]sulfanylmethyl]-1,2,4-oxadiazole
• 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine

• Inchi： 1S/C20H15ClN4OS/c1-13-6-8-14(9-7-13)17-10-11-19(24-23-17)27-12-18-22-20(25-26-18)15-4-2-3-5-16(15)21/h2-11H,12H2,1H3
• InChI Key： ZPDOILHIZQMNTD-UHFFFAOYSA-N
• SMILES： O1C(CSC2=NN=C(C3=CC=C(C)C=C3)C=C2)=NC(C2=CC=CC=C2Cl)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine

Professional Introduction to Compound with CAS No. 1114944-93-2 and Product Name: 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine

Compound with the CAS number 1114944-93-2 and the product name 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a pyridazine core, an oxadiazole moiety, and a sulfanyl group, which collectively contribute to its unique chemical properties and biological activities.

The pyridazine ring is a nitrogen-containing heterocycle that is widely recognized for its role in medicinal chemistry. Its planar structure and ability to engage in π-stacking interactions make it a valuable component in the design of bioactive molecules. In particular, the presence of a methylsulfanyl group attached to the pyridazine ring introduces a polar region that can interact with biological targets, enhancing the compound's pharmacological profile.

The oxadiazole moiety is another critical feature of this compound. Oxadiazoles are five-membered heterocycles containing oxygen and nitrogen atoms, and they are known for their stability and versatility in drug design. The specific substitution pattern in this compound, where the oxadiazole is linked to a phenyl ring via a chlorophenyl group, further modulates its electronic properties and reactivity. This structural arrangement has been shown to influence the compound's ability to bind to biological targets, making it a promising candidate for further investigation.

Recent research has highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. Sulfanyl groups can serve as pharmacophores, contributing to the binding affinity and selectivity of drug candidates. In the case of 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine, the sulfanyl group is strategically positioned to interact with biological receptors, potentially leading to therapeutic effects.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have suggested that molecules containing pyridazine and oxadiazole moieties may exhibit anti-inflammatory properties. The sulfanyl group further enhances this potential by contributing to the compound's ability to modulate inflammatory pathways. Additionally, the presence of a 4-methylphenyl group may improve solubility and bioavailability, which are critical factors in drug development.

The synthesis of 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine involves multiple steps that require precise control over reaction conditions. The introduction of the chlorophenyl group onto the oxadiazole ring is particularly challenging due to its sensitivity to various reaction conditions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.

In terms of biological activity, preliminary studies have shown that this compound exhibits promising effects on certain biological pathways. For example, it has been observed to interact with enzymes involved in metabolic processes, suggesting potential applications in managing metabolic disorders. Furthermore, its ability to cross cell membranes may make it an effective candidate for treating diseases that require intracellular action.

The development of new pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. In the case of 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine, detailed SAR studies are essential for optimizing its pharmacological properties. By systematically modifying various functional groups within the molecule, researchers can fine-tune its activity and selectivity for specific therapeutic targets.

Computational modeling has also played a crucial role in understanding the behavior of this compound. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how the molecule interacts with biological targets at an atomic level. These computational approaches can help predict binding affinities and identify potential modifications that could enhance efficacy.

The future prospects for 3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine are promising given its unique structural features and potential therapeutic applications. Further research is needed to fully elucidate its mechanism of action and explore its efficacy in preclinical models. Additionally, scaling up its synthesis for clinical trials will be essential for evaluating its safety and effectiveness in humans.

In conclusion,3-({[3-(2-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-6-(4-methylphenyl)pyridazine represents an exciting advancement in pharmaceutical chemistry. Its combination of key functional groups makes it a versatile candidate for treating various diseases. As research continues to uncover new insights into its properties and applications,this compound holds significant promise for improving human health.